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Abstract
5-Amino-2-methoxybenzenesulfonic acid (CAS No: 6470-17-3) is a substituted aromatic

compound of significant interest in synthetic organic chemistry. Possessing three distinct

functional groups—an amine, a methoxy ether, and a sulfonic acid—it serves as a versatile

building block for the synthesis of more complex molecules, particularly in the dye industry and

as a potential intermediate in pharmaceutical development. This guide provides a

comprehensive overview of its chemical identity, physicochemical properties, synthetic

considerations, key applications, and safety protocols. By elucidating the causality behind its

reactivity and utility, this document aims to equip researchers with the foundational knowledge

required for its effective application in laboratory and industrial settings.

Chemical Identity and Physicochemical Profile
5-Amino-2-methoxybenzenesulfonic acid, also known by synonyms such as p-Anisidine-3-

sulfonic acid and 6-Methoxymetanilic acid, is uniquely identified by its Chemical Abstracts

Service (CAS) number: 6470-17-3.[1][2] Its structural and physical properties are fundamental

to understanding its behavior in chemical reactions.

Chemical Structure and Identifiers
The molecule's structure consists of a benzene ring substituted with an amino group (-NH₂), a

methoxy group (-OCH₃), and a sulfonic acid group (-SO₃H). The relative positions of these
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groups dictate its chemical reactivity and potential applications.

Caption: Chemical structure of 5-Amino-2-methoxybenzenesulfonic acid.

Key Chemical Identifiers:

Molecular Formula: C₇H₉NO₄S[1]

InChI Key: JXZGTFLJFKLVAX-UHFFFAOYSA-N[3]

Canonical SMILES: COC1=C(C=C(C=C1)N)S(=O)(=O)O[3]

Physicochemical Data
Quantitative data provides insight into the compound's physical state, solubility, and stability,

which are critical for designing experiments and for storage.

Property Value Source(s)

CAS Number 6470-17-3 [1][2][3][4]

Molecular Weight 203.22 g/mol [1][3]

Melting Point 314-318 °C [4]

Appearance Solid (form varies) N/A

Hydrogen Bond Donors 2 [4]

Hydrogen Bond Acceptors 5 [4]

Synthesis Considerations
While specific, detailed synthesis procedures for 5-Amino-2-methoxybenzenesulfonic acid
are proprietary or found within patent literature, a general understanding can be derived from

established organic chemistry principles. The synthesis of substituted benzenesulfonic acids

typically involves multi-step pathways. A plausible retro-synthetic analysis suggests that

precursors like p-anisidine (4-methoxyaniline) could be a starting point, followed by a

sulfonation reaction.
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The challenge in such a synthesis lies in controlling the regioselectivity of the sulfonation. The

methoxy group is an ortho-, para-directing activator, while the amino group is also a strong

activator. Direct sulfonation of p-anisidine would likely lead to a mixture of products. Therefore,

a common strategy involves protecting the highly reactive amino group (e.g., through

acetylation) before proceeding with sulfonation, followed by deprotection.

Start: p-Anisidine

Step 1: Protection
(e.g., Acetylation of Amino Group)

Acetic Anhydride

Step 2: Sulfonation
(e.g., with H₂SO₄/SO₃)

Fuming Sulfuric Acid

Step 3: Deprotection
(Hydrolysis of Protecting Group)

Acid/Base Hydrolysis

Final Product:
5-Amino-2-methoxybenzenesulfonic acid

deproterect

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 5-Amino-2-methoxybenzenesulfonic acid.

Applications in Research and Drug Development
The utility of 5-Amino-2-methoxybenzenesulfonic acid stems from its trifunctional nature,

making it a valuable intermediate. The amino group is a primary nucleophile and can be readily

diazotized, while the sulfonic acid group enhances water solubility and can act as a directing

group or be chemically modified.

Intermediate for Azo Dyes
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The most prominent application is in the synthesis of azo dyes. The primary aromatic amine

can undergo diazotization when treated with nitrous acid (generated in situ from NaNO₂ and a

strong acid). The resulting diazonium salt is a potent electrophile that can react with electron-

rich coupling partners (like phenols or anilines) to form brightly colored azo compounds. The

sulfonic acid group is crucial in this context as it imparts water solubility to the final dye, a

necessary property for textile applications.

Building Block in Pharmaceutical Synthesis
In drug development, compounds with sulfonic acid or sulfonamide moieties are common.

While direct applications of this specific molecule in marketed drugs are not widely

documented, its structure represents a key fragment. For instance, the related compound 5-

Amino-2-Methylbenzenesulfonamide is an intermediate in the synthesis of Pazopanib, a multi-

targeted tyrosine kinase inhibitor used in cancer therapy.[5] This highlights the potential of

benzenesulfonic acid derivatives as foundational scaffolds for creating targeted therapeutics.

The amino group provides a handle for building out molecular complexity, while the sulfonic

acid can be converted to a sulfonamide, a common pharmacophore.

Core Intermediate

Chemical Modifications

Resulting Derivatives

5-Amino-2-methoxy-
benzenesulfonic acid

Diazotization of
-NH₂ group

Conversion of -SO₃H
to -SO₂Cl / -SO₂NHR

Azo Dyes

Coupling Reaction

Pharmaceutical Scaffolds
(e.g., Sulfonamides)

Amidation
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Caption: Role as a versatile chemical intermediate.

Experimental Protocol: Synthesis of an Azo Dye (H-
Acid Coupling)
To illustrate its practical utility, this section details a representative protocol for the synthesis of

a simple water-soluble azo dye. This procedure is self-validating; a successful reaction is

indicated by a distinct color change.

Objective: To synthesize an azo dye by diazotizing 5-Amino-2-methoxybenzenesulfonic acid
and coupling it with H-acid (8-amino-1-naphthol-3,6-disulfonic acid).

Materials:

5-Amino-2-methoxybenzenesulfonic acid

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl), concentrated

H-acid (8-amino-1-naphthol-3,6-disulfonic acid)

Sodium carbonate (Na₂CO₃)

Distilled water

Ice bath

Magnetic stirrer and stir bar

Beakers and Erlenmeyer flasks

Workflow:
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Part A: Diazotization

Part B: Coupling Reaction

Part C: Isolation

1. Dissolve amine in HCl(aq)

2. Cool to 0-5 °C in ice bath

3. Add NaNO₂(aq) dropwise
Maintain temp < 5 °C

4. Stir for 15 min
Test for excess nitrous acid

7. Add diazonium salt solution slowly
to H-acid solution

Diazonium Salt Solution

5. Prepare alkaline solution of H-acid

6. Cool H-acid solution to 0-5 °C

8. Maintain pH 8-9 with Na₂CO₃

Observe color formation

9. Stir for 1 hour

10. Precipitate dye by adding NaCl ('salting out')

11. Filter, wash with brine, and dry

Click to download full resolution via product page

Caption: Experimental workflow for azo dye synthesis.
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Step-by-Step Procedure:

Diazotization:

In a 250 mL beaker, suspend 0.05 mol of 5-Amino-2-methoxybenzenesulfonic acid in

100 mL of water.

Slowly add 15 mL of concentrated HCl while stirring. A fine suspension should form.

Cool the mixture to 0-5 °C in an ice-salt bath.

Dissolve 0.052 mol of sodium nitrite in 20 mL of water and cool it.

Add the sodium nitrite solution dropwise to the cold amine suspension over 15 minutes,

ensuring the temperature does not rise above 5 °C.

Causality Check: Maintaining low temperature is critical because diazonium salts are

unstable and can decompose at higher temperatures.

After the addition is complete, stir for another 15 minutes. Check for the presence of

excess nitrous acid using starch-iodide paper (a blue-black color indicates excess).

Coupling:

In a separate 500 mL beaker, dissolve 0.05 mol of H-acid in 150 mL of water containing

0.15 mol of sodium carbonate. This creates an alkaline solution of the coupling

component.

Causality Check: The coupling reaction is pH-dependent. Alkaline conditions are required

to activate the naphthol ring system of the H-acid for electrophilic attack by the diazonium

salt.

Cool this solution to 0-5 °C.

Slowly add the previously prepared cold diazonium salt solution to the H-acid solution with

vigorous stirring.

A deep color (typically red or violet) should form immediately.
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Maintain the pH of the mixture between 8 and 9 by adding more sodium carbonate

solution if necessary.

Isolation:

Continue stirring the reaction mixture in the cold for 1-2 hours to ensure the reaction goes

to completion.

Precipitate the dye from the solution by adding solid sodium chloride in portions until the

dye separates as a solid ('salting out').

Collect the dye by vacuum filtration, wash it with a saturated NaCl solution, and dry it in an

oven at a moderate temperature.

Safety and Handling
5-Amino-2-methoxybenzenesulfonic acid is a corrosive chemical that requires careful

handling to prevent injury.[3] Adherence to standard laboratory safety protocols is mandatory.

GHS Hazard Information:

Hazard Class Code Statement Source(s)

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage

[3][4]

Precautionary Measures:

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.
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Respiratory Protection: If dust is generated, use a P3 (EN 143) respirator cartridge or

equivalent.

Handling: Avoid creating dust. Do not breathe dust. Avoid contact with skin, eyes, and

clothing. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents and strong acids.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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